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Compound of Interest |

2-Bromo-4,6-dinitro-N-
Compound Name:

phenylaniline
CAS No.: 91330-95-9
Cat. No.: B14947483

Get Quote

A Note to the Researcher:

Following a comprehensive search for a Safety Data Sheet (SDS) specific to 2-Bromo-4,6-
dinitro-N-phenylaniline, it has been determined that a dedicated and verified SDS for this
exact compound is not readily available in public databases or from major chemical suppliers at
this time. The available safety information consistently pertains to the related but structurally
distinct compound, 2-Bromo-4,6-dinitroaniline (CAS 1817-73-8), which lacks the N-phenyl
substitution.

Scientific Integrity and User Safety are paramount. Extrapolating safety data from a different,
albeit structurally similar, molecule would be scientifically unsound and potentially hazardous.
The addition of a phenyl group to the amine can significantly alter the chemical and
toxicological properties of the molecule, including but not limited to its reactivity, absorption,
distribution, metabolism, and excretion (ADME) profile, as well as its specific health hazards.

Therefore, this guide cannot be completed as requested. It is strongly advised that any
researcher intending to synthesize or handle 2-Bromo-4,6-dinitro-N-phenylaniline perform a
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thorough risk assessment and, if possible, obtain or generate experimental safety data before
proceeding.

For reference and comparative purposes only, a summary of the available information for the
related compound, 2-Bromo-4,6-dinitroaniline, is provided below. This information should NOT
be used as a substitute for a specific SDS for 2-Bromo-4,6-dinitro-N-phenylaniline.

Reference Information: 2-Bromo-4,6-dinitroaniline
(CAS 1817-73-8)

This section provides a brief overview of the safety information for 2-Bromo-4,6-dinitroaniline. It
is intended for informational purposes only and to highlight the types of data that would be
necessary for a complete safety assessment of 2-Bromo-4,6-dinitro-N-phenylaniline.

Chemical Identification

Property Value Source
Chemical Name 2-Bromo-4,6-dinitroaniline [1112]
CAS Number 1817-73-8 [2][3][4]
Molecular Formula CeHaBrNsOa [11[2][31[4]
Molecular Weight 262.02 g/mol [1112113114]

6-Bromo-2,4-dinitroaniline, 2,4-
Synonyms o N [5]1[6]
Dinitro-6-bromoaniline

Hazard Identification

2-Bromo-4,6-dinitroaniline is generally classified as a hazardous substance. The primary
hazards identified from various sources include:

o Flammability: It is considered a flammable solid.[5]
» Acute Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.[5][7]

o Skin Irritation: Causes skin irritation.[3][7]
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e Eye Irritation: Causes serious eye irritation.[3][7]
o Respiratory Irritation: May cause respiratory tract irritation.[3][5]

e Sensitization: May cause an allergic skin reaction.[3]

First-Aid Measures

Standard first-aid procedures for chemical exposure are recommended:

o Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids. Get medical attention.[3][5]

o Skin: Flush skin with plenty of water for at least 15 minutes while removing contaminated
clothing and shoes. Get medical attention if irritation develops.[3][5]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse mouth and
drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person.
Get medical aid immediately.[5]

 Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get medical aid.[5][8]

Handling and Storage

Proper handling and storage procedures are crucial to minimize risk:

o Handling: Minimize dust generation and accumulation.[5] Avoid contact with eyes, skin, and
clothing.[5] Use with adequate ventilation.[5]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[3][5]
Keep containers tightly closed.[5] Keep away from sources of ignition.[5][9]

Physical and Chemical Properties
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Property Value Source

Bright yellow to orange
Appearance _ [1][61[°]
powder/solid

Melting Point 151-153 °C [2][9]

Solubility Insoluble in water. [9][10]

Conclusion and Path Forward

The absence of a specific Safety Data Sheet for 2-Bromo-4,6-dinitro-N-phenylaniline
prevents the creation of a detailed and reliable technical guide. Researchers and drug
development professionals are strongly urged to:

» Not use the safety data for 2-Bromo-4,6-dinitroaniline as a direct substitute.

o Conduct a comprehensive literature search for any toxicological or safety studies that may
have been published on 2-Bromo-4,6-dinitro-N-phenylaniline.

« If synthesizing the compound, treat it as a substance of unknown and potentially high toxicity.
Implement the highest level of safety precautions, including the use of appropriate personal
protective equipment (PPE), engineering controls (e.g., fume hood), and have emergency
procedures in place.

» Consider obtaining analytical services to determine the physicochemical and toxicological
properties of the compound before proceeding with extensive research.

The commitment to scientific integrity and safety necessitates acknowledging the limits of
available information and proceeding with the utmost caution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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